L-701324
L-701324
7-chloro-4-hydroxy-3-(3-phenoxyphenyl)-1H-quinolin-2-one is a member of quinolines.
Brand Name:
Vulcanchem
CAS No.:
142326-59-8
VCID:
VC0532202
InChI:
InChI=1S/C21H14ClNO3/c22-14-9-10-17-18(12-14)23-21(25)19(20(17)24)13-5-4-8-16(11-13)26-15-6-2-1-3-7-15/h1-12H,(H2,23,24,25)
SMILES:
C1=CC=C(C=C1)OC2=CC=CC(=C2)C3=C(C4=C(C=C(C=C4)Cl)NC3=O)O
Molecular Formula:
C21H14ClNO3
Molecular Weight:
363.8 g/mol
L-701324
CAS No.: 142326-59-8
Cat. No.: VC0532202
Molecular Formula: C21H14ClNO3
Molecular Weight: 363.8 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | 7-chloro-4-hydroxy-3-(3-phenoxyphenyl)-1H-quinolin-2-one is a member of quinolines. |
|---|---|
| CAS No. | 142326-59-8 |
| Molecular Formula | C21H14ClNO3 |
| Molecular Weight | 363.8 g/mol |
| IUPAC Name | 7-chloro-4-hydroxy-3-(3-phenoxyphenyl)-1H-quinolin-2-one |
| Standard InChI | InChI=1S/C21H14ClNO3/c22-14-9-10-17-18(12-14)23-21(25)19(20(17)24)13-5-4-8-16(11-13)26-15-6-2-1-3-7-15/h1-12H,(H2,23,24,25) |
| Standard InChI Key | FLVRDMUHUXVRET-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)OC2=CC=CC(=C2)C3=C(NC4=C(C3=O)C=CC(=C4)Cl)O |
| SMILES | C1=CC=C(C=C1)OC2=CC=CC(=C2)C3=C(C4=C(C=C(C=C4)Cl)NC3=O)O |
| Canonical SMILES | C1=CC=C(C=C1)OC2=CC=CC(=C2)C3=C(C4=C(C=C(C=C4)Cl)NC3=O)O |
| Appearance | Solid powder |
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